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Introduction
Atuliflapon (AZD5718) is a potent and reversible inhibitor of the 5-lipoxygenase-activating

protein (FLAP).[1][2] FLAP is a critical upstream protein in the leukotriene biosynthesis

pathway, making it a key target for anti-inflammatory therapies.[3][4] This document provides

detailed in vitro assay protocols to characterize the activity of Atuliflapon and similar

compounds targeting the FLAP pathway.

Mechanism of Action
Atuliflapon selectively binds to FLAP, preventing the transfer of arachidonic acid to 5-

lipoxygenase (5-LO).[5] This initial step is essential for the production of all leukotrienes (LTs),

including the potent chemoattractant LTB4 and the cysteinyl leukotrienes (LTC4, LTD4, LTE4)

involved in bronchoconstriction and vascular permeability.[3][4] By inhibiting FLAP, Atuliflapon
effectively suppresses the entire leukotriene cascade.

Quantitative Data Summary
The following table summarizes the in vitro and ex vivo potency of Atuliflapon from various

assays.
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Parameter Assay Description Value Reference

IC50 FLAP Binding 2 nM [6][7]

FLAP Binding Affinity 6.0 nM [8]

LTB4 Production in

Human Whole Blood
39 nM [6][9]

LTB4 Production in

Human Whole Blood

(free)

2.0 nM [8]

Ex vivo LTB4

Inhibition
5.3 nM

Urinary LTE4

Reduction
0.8 nM

Kd
Equilibrium

Dissociation Constant

4.4 nM (0.0044

µmol/L)
[1]

Koff
Estimated Binding Off-

Rate
1.27 min-1 [1]

Weak Inhibition OATP1B1 Transporter IC50 = 2.3 µM

BCRP Transporter IC50 = 20 µM

Signaling Pathway
The diagram below illustrates the leukotriene biosynthesis pathway and the point of inhibition

by Atuliflapon.
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Caption: Atuliflapon inhibits FLAP on the nuclear membrane.
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Experimental Protocols
FLAP Binding Assay (Competitive Radioligand)
This protocol determines the binding affinity of Atuliflapon to FLAP in a competitive manner

using a radiolabeled FLAP inhibitor, such as [3H]MK-886.

Workflow:

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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